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Compound of Interest

Compound Name: 3-Ethyl-2,4-pentanedione

Cat. No.: B072266 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of 3-Ethyl-2,4-pentanedione.

This document provides critical safety and logistical information to ensure the safe handling

and use of 3-Ethyl-2,4-pentanedione in a laboratory setting. Adherence to these guidelines is

essential for minimizing risks and ensuring a safe research environment.

Key Safety and Physical Properties
A summary of important quantitative data for 3-Ethyl-2,4-pentanedione is provided in the table

below. This information is critical for a comprehensive risk assessment prior to handling.
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Property Value Source

Molecular Formula C₇H₁₂O₂ [1]

Molecular Weight 128.17 g/mol [1]

Form Liquid [2]

Flash Point 67 °C (152.6 °F) - closed cup [2][3][4]

Density 0.953 g/mL at 25 °C [2]

Boiling Point 80-81 °C at 20 mmHg [2]

Refractive Index n20/D 1.442 [2]

Storage Class 10 - Combustible liquids [3][4]

Water Solubility 67 g/L [5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Ethyl-2,4-
pentanedione to prevent exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection

ANSI-compliant safety glasses

with side shields or chemical

splash goggles.[6]

Protects against splashes and

vapors that can cause serious

eye irritation.[3][7]

Hand Protection
Butyl rubber protective gloves.

[6]

Prevents skin contact, as the

substance causes skin

irritation.[3][7]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

universal multi-contaminant

multi-gas/vapor cartridges

(e.g., type ABEK (EN14387)

respirator filter) is

recommended if overexposure

to chemical vapors is likely.[4]

[6]

Protects against respiratory

irritation from inhalation of

vapors.[3][7]

Skin and Body Protection

Chemical-resistant lab coat,

long pants, and closed-toe

shoes.[6] An apron (e.g.,

SARANEX coated Tyvek) and

over-sleeves may be

necessary if splashing is a risk.

[6]

Provides a barrier against skin

contact and contamination of

personal clothing.

Experimental Protocols: Safe Handling and Disposal
The following procedural guidelines provide a step-by-step approach to safely handle, store,

and dispose of 3-Ethyl-2,4-pentanedione.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Information Review: Review the Safety Data Sheet (SDS) for 3-Ethyl-2,4-pentanedione.[3]
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Emergency Preparedness: Ensure that an emergency shower and eye-wash station are

readily accessible.[6]

Ventilation: All handling of 3-Ethyl-2,4-pentanedione should be performed in a certified

chemical fume hood with proper ventilation.[6]

PPE Inspection: Inspect all PPE for integrity before use. Do not use damaged gloves or

other compromised equipment.

Handling Procedures
Don PPE: Put on all required personal protective equipment as specified in the table above.

Grounding: When transferring the substance, ground and bond containers and receiving

equipment to prevent static discharge.[8]

Dispensing: Use only non-sparking tools when dispensing the chemical.[8]

Avoid Inhalation and Contact: Avoid breathing vapors or mist and prevent contact with skin

and eyes.[5][6]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands

thoroughly after handling.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

Incompatible Materials: Store separately from incompatible materials such as acids, strong

oxidizing agents, oxygen, and metals.[8]

Spill Management
Evacuate: Evacuate the immediate area in case of a spill.

Ventilate: Ensure the area is well-ventilated.
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Containment: Use an inert absorbent material to soak up the spill.

Collection: Collect the absorbed material into a suitable, closed container for disposal as

hazardous waste.[5]

Decontamination: Clean the spill area thoroughly.

Disposal
Waste Container: Dispose of contents and container to an approved waste disposal plant.[8]

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-Ethyl-2,4-
pentanedione, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 3-Ethyl-2,4-pentanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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